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Compound of Interest

Compound Name: Shp2/hdac-IN-1

Cat. No.: B15140076

This technical guide provides a comprehensive overview of the dual inhibitor Shp2/HDAC-IN-1,
also identified as compound 8t in seminal research. The document is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed insights into its
chemical properties, biological activity, and the experimental methodologies used for its
characterization.

Chemical Structure and Properties

Shp2/HDAC-IN-1 is a novel small molecule designed as a dual inhibitor of Src homology-2
domain-containing phosphatase 2 (Shp2) and histone deacetylase (HDAC).

Chemical Formula: C3aH3sCI2N7Os3
Molecular Weight: 660.59 g/mol
CAS Number: 2831230-38-5

Quantitative Biological Activity

Shp2/HDAC-IN-1 has demonstrated potent inhibitory activity against both Shp2 and HDAC1.
The key quantitative data are summarized in the table below.

Target ICs0 (NM)
Shp2 20.4
HDAC1 25.3
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Table 1: Inhibitory activity of Shp2/[HDAC-IN-1 against Shp2 and HDACL1.

Signaling Pathways

The dual inhibition of Shp2 and HDAC by Shp2/HDAC-IN-1 impacts multiple critical signaling
pathways implicated in cancer cell proliferation, survival, and immune evasion. Shp2 is a key
downstream effector of various receptor tyrosine kinases (RTKs) and positively regulates the
RAS/MAPK pathway. HDACs are crucial epigenetic modifiers that regulate the expression of
tumor suppressor genes and other proteins involved in cell cycle control and apoptosis. The
simultaneous inhibition of these two targets is a promising strategy for cancer therapy.
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Dual Inhibition of Shp2 and HDAC Signaling Pathways.
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Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization
of Shp2/HDAC-IN-1.

Shp2 Inhibition Assay

A fluorescence-based assay is utilized to determine the inhibitory activity of compounds against
Shp2.

Prepare assay buffer:
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Workflow for Shp2 Inhibition Assay.

Protocol Details:

o Assay Buffer: The assay is performed in a buffer containing 50 mM Tris-HCI (pH 7.5), 100
mM NaCl, 1 mM DTT, and 0.05% BSA.

e Enzyme and Inhibitor Incubation: Recombinant human Shp2 enzyme is added to the wells of
a microplate. Subsequently, varying concentrations of Shp2/HDAC-IN-1 or a vehicle control
(DMSO) are added. The plate is then pre-incubated at room temperature for 15 minutes to
allow for inhibitor binding.

e Substrate Addition and Measurement: The enzymatic reaction is initiated by the addition of
the fluorogenic substrate 6,8-difluoro-4-methylumbelliferyl phosphate (DiFMUP). The
fluorescence intensity is measured kinetically over 30 minutes using a microplate reader with
excitation at 340 nm and emission at 450 nm.

o Data Analysis: The rate of the reaction is determined from the linear portion of the kinetic
curve. The ICso values are calculated by fitting the dose-response data to a four-parameter
logistic equation.
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HDAC1 Inhibition Assay

A commercially available fluorometric HDAC assay kit is typically used to determine the
inhibitory activity against HDACL1.

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide: Shp2/HDAC-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140076#chemical-structure-of-shp2-hdac-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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